Cas no 28648-86-4 (Pyrimidine-4-carboxamide)

Pyrimidine-4-carboxamide structure
Pyrimidine-4-carboxamide structure
Product Name:Pyrimidine-4-carboxamide
CAS No:28648-86-4
MF:C5H5N3O
MW:123.112700223923
MDL:MFCD17013173
CID:239839
PubChem ID:17861762
Update Time:2024-10-30

Pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxamide
    • 4-Pyrimidinecarboxamide (6CI,7CI,8CI,9CI)
    • PYRIMIDINE-4-CARBOXAMIDE
    • pyrimidine-6-carboxamide
    • HKSQZEGSMBFHGC-UHFFFAOYSA-N
    • AK471067
    • A819520
    • DTXSID90591356
    • SCHEMBL220487
    • CS-0155568
    • J-524146
    • TS-01627
    • 28648-86-4
    • EN300-1448578
    • MFCD17013173
    • SB57438
    • C74468
    • Z1203579432
    • AKOS006339217
    • DB-298940
    • Pyrimidine-4-carboxamide
    • MDL: MFCD17013173
    • Inchi: 1S/C5H5N3O/c6-5(9)4-1-2-7-3-8-4/h1-3H,(H2,6,9)
    • InChI Key: HKSQZEGSMBFHGC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CN=CN=1)N

Computed Properties

  • Exact Mass: 123.04335
  • Monoisotopic Mass: 123.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 68.9

Experimental Properties

  • Color/Form: No data available
  • Density: 1.301±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 197 ºC
  • Boiling Point: 363.2±15.0 °C at 760 mmHg
  • Flash Point: 173.5±20.4 °C
  • Solubility: Dissolution (47 g/l) (25 º C),
  • PSA: 68.87
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Pyrimidine-4-carboxamide Security Information

Pyrimidine-4-carboxamide Pricemore >>

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